2-(2-Fluorophenoxy)phenol
Overview
Description
2-(2-Fluorophenoxy)phenol is a useful research compound. Its molecular formula is C12H9FO2 and its molecular weight is 204.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
pH Sensitive Probes : A series of pH-sensitive probes based on modified 2-aminophenol groups, including fluorinated analogs such as N-ethyl-5-fluoro-2-aminophenol N,O-diacetate, have been developed for intracellular pH measurement (Rhee, Levy, & London, 1995).
Transformation of Phenol to Benzoate : Research using isomeric fluorophenols as phenol analogues investigated the transformation of phenol to benzoate by an anaerobic, phenol-degrading consortium. This study provided insights into the bioconversion processes involving phenolic compounds (Genthner, Townsend, & Chapman, 1989).
Synthesis of Herbicide Intermediates : 4-(4'-Cyano-2'-fluorophenoxy) phenol, an important intermediate of phenoxypropionate herbicide, has been synthesized using a new method. This research contributes to the field of agricultural chemistry and herbicide production (Zhang Yuan-yuan, 2009).
Fluorogenic Acetoxymethyl Ethers : Studies on phenolic fluorophores have led to the development of fluorogenic acetoxymethyl ethers. These compounds are promising for imaging biochemical and biological systems due to their desirable combination of low background fluorescence, high chemical stability, and high enzymatic reactivity (Lavis, Chao, & Raines, 2011).
Fluoroionophores for Metal Recognition : A series of fluoroionophores from diamine-salicylaldehyde derivatives has been developed, showing potential in metal ion recognition and cellular metal staining. This research has applications in analytical chemistry and biochemistry (Hong, Lin, Hsieh, & Chang, 2012).
properties
IUPAC Name |
2-(2-fluorophenoxy)phenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FO2/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8,14H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULFVFOMZJIBKKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)O)OC2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Fluorophenoxy)phenol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.